ethyl 4-[4-(4-chlorophenyl)-1-piperazinyl]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[4-(4-chlorophenyl)piperazin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H26ClN3O2/c1-2-24-18(23)22-9-7-17(8-10-22)21-13-11-20(12-14-21)16-5-3-15(19)4-6-16/h3-6,17H,2,7-14H2,1H3
• InChI Key: PZIUWMDUJSCJIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H26ClN3O2
• Molecular Weight: 351.9 g/mol

Description

Ethyl 4-[4-(4-chlorophenyl)-1-piperazinyl]-1-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is commonly referred to as CEP-26401 and is classified as a piperazine derivative. The purpose of

Mechanism of Action

The mechanism of action of CEP-26401 involves its ability to bind to specific receptors in the brain, such as the dopamine D2 and serotonin 5-HT1A receptors. By binding to these receptors, CEP-26401 can modulate the release of neurotransmitters and affect their activity in the brain. This mechanism of action is believed to be responsible for the therapeutic effects of CEP-26401 in the treatment of neurological disorders.
Biochemical and Physiological Effects:
CEP-26401 has been shown to have a number of biochemical and physiological effects in the body. Studies have demonstrated that CEP-26401 can increase the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. It has also been shown to have anxiolytic and antidepressant effects in animal models. Additionally, CEP-26401 has been found to have a low potential for abuse and addiction, making it a promising therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of CEP-26401 for lab experiments is its specificity for certain receptors in the brain. This allows researchers to target specific neurotransmitter systems and study their effects on behavior and physiology. Additionally, CEP-26401 has a low potential for toxicity and adverse effects, making it a safe compound to use in lab experiments. However, one of the limitations of CEP-26401 is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

For research on CEP-26401 include the development of new therapeutic agents, further understanding of its mechanism of action, and exploring its potential for the treatment of other conditions.

Synthesis Methods

The synthesis of CEP-26401 involves the reaction of ethyl 4-piperidinecarboxylate with 4-chlorophenylpiperazine in the presence of a catalyst. The reaction occurs under specific temperature and pressure conditions and is typically carried out in a solvent such as ethanol or methanol. The final product is obtained through a purification process involving recrystallization or chromatography.

Scientific Research Applications

CEP-26401 has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the main areas of research has been in the treatment of neurological disorders such as schizophrenia and depression. Studies have shown that CEP-26401 has the ability to modulate certain neurotransmitters in the brain, such as dopamine and serotonin, which are known to play a role in these disorders.